Cas no 876751-53-0 (2-Pyrimidinamine, 4-(3,4-dimethoxyphenyl)-6-(4-fluorophenyl)-)

• Product Name: 2-Pyrimidinamine, 4-(3,4-dimethoxyphenyl)-6-(4-fluorophenyl)-
• CAS No: 876751-53-0
• MF: C₁₈H₁₆FN₃O₂
• MW: 325.336947441101
• MDL: MFCD21335594
• CID: 4276138
• PubChem ID: 75359799
• Update Time: 2025-11-07

2-Pyrimidinamine, 4-(3,4-dimethoxyphenyl)-6-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(3,4-dimethoxyphenyl)-6-(4-fluorophenyl)-
• 4-(3,4-dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine
• AKOS037621254
• MFCD21335594
• 876751-53-0

• MDL： MFCD21335594
• Inchi： 1S/C18H16FN3O2/c1-23-16-8-5-12(9-17(16)24-2)15-10-14(21-18(20)22-15)11-3-6-13(19)7-4-11/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key： COXXQRYGNNNWJT-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(F)C=C2)=CC(C2=CC=C(OC)C(OC)=C2)=N1

Computed Properties

• Exact Mass: 325.12265492Da
• Monoisotopic Mass: 325.12265492Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.3Ų

Additional information on 2-Pyrimidinamine, 4-(3,4-dimethoxyphenyl)-6-(4-fluorophenyl)-

Research Brief on 2-Pyrimidinamine, 4-(3,4-dimethoxyphenyl)-6-(4-fluorophenyl)- (CAS: 876751-53-0)

In recent years, the compound 2-Pyrimidinamine, 4-(3,4-dimethoxyphenyl)-6-(4-fluorophenyl)- (CAS: 876751-53-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine core and substituted phenyl rings, has shown promising potential in various therapeutic applications. The presence of dimethoxy and fluorophenyl groups enhances its pharmacological properties, making it a subject of intense study for drug development.

Recent studies have focused on the synthesis and optimization of 876751-53-0 to improve its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel synthetic route that significantly increased the yield of this compound while reducing impurities. The study also explored its mechanism of action, revealing that 876751-53-0 acts as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes.

Further investigations into the biological activity of 2-Pyrimidinamine, 4-(3,4-dimethoxyphenyl)-6-(4-fluorophenyl)- have demonstrated its efficacy in preclinical models. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited strong anti-proliferative effects against several cancer cell lines, including breast and lung carcinomas. The researchers attributed these effects to the compound's ability to disrupt cell cycle progression and induce apoptosis.

In addition to its anticancer properties, 876751-53-0 has also been investigated for its potential in treating neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience found that the compound could cross the blood-brain barrier and modulate neuroinflammatory pathways, suggesting its utility in conditions like Alzheimer's and Parkinson's diseases. These findings open new avenues for the development of multifunctional therapeutics.

Despite these promising results, challenges remain in the clinical translation of 2-Pyrimidinamine, 4-(3,4-dimethoxyphenyl)-6-(4-fluorophenyl)-. Issues such as metabolic stability and off-target effects need to be addressed through further structural modifications and in vivo studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance this compound toward clinical trials.

In conclusion, 876751-53-0 represents a versatile scaffold with significant therapeutic potential. Its dual functionality in oncology and neurology underscores its value as a lead compound for future drug development. Continued research and optimization will be crucial to unlocking its full clinical potential and addressing unmet medical needs.